Cas no 96516-32-4 ((2-Chloro-3-fluorophenyl)methanol)

(2-Chloro-3-fluorophenyl)methanol structure
96516-32-4 structure
Product Name:(2-Chloro-3-fluorophenyl)methanol
CAS No:96516-32-4
MF:C7H6ClFO
MW:160.573344707489
MDL:MFCD11042776
CID:1025383
PubChem ID:20242675
Update Time:2024-10-25

(2-Chloro-3-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-Chloro-3-fluorophenyl)methanol
    • 2-CHLORO-3-FLUOROBENZYL ALCOHOL
    • 2-Chloro-3-fluorobenzenemethanol (ACI)
    • EN300-124848
    • (2-Chloro-3-fluorophenyl)-methanol
    • Benzenemethanol, 2-chloro-3-fluoro-
    • AKOS006308346
    • (2-Chloro-3-fluoro-phenyl)-methanol
    • 96516-32-4
    • CL8694
    • MS-9827
    • CS-0192527
    • DB-302955
    • DTXSID90604016
    • Z1198306358
    • SCHEMBL6724455
    • MFCD11042776
    • MDL: MFCD11042776
    • Inchi: 1S/C7H6ClFO/c8-7-5(4-10)2-1-3-6(7)9/h1-3,10H,4H2
    • InChI Key: KHRLIQXQMVPXSB-UHFFFAOYSA-N
    • SMILES: FC1C(Cl)=C(CO)C=CC=1

Computed Properties

  • Exact Mass: 160.0091207g/mol
  • Monoisotopic Mass: 160.0091207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.344±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 233.4±25.0 ºC (760 Torr),
  • Flash Point: 95.0±23.2 ºC,
  • Solubility: Slightly soluble (1.8 g/l) (25 º C),
  • Vapor Pressure: No data available

(2-Chloro-3-fluorophenyl)methanol Pricemore >>

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(2-Chloro-3-fluorophenyl)methanol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Borane Solvents: Tetrahydrofuran ;  rt; 10 h, rt → reflux; reflux → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
Reference
Discovery of Highly Potent Liver X Receptor β Agonists
Kick, Ellen K.; Busch, Brett B.; Martin, Richard; Stevens, William C.; Bollu, Venkataiah; et al, ACS Medicinal Chemistry Letters, 2016, 7(12), 1207-1212

Production Method 2

Reaction Conditions
1.1 Reagents: Borane Solvents: Tetrahydrofuran ;  40 min, -15 °C; -15 °C → rt; 1 h, rt; rt → 50 °C; 2 h, 50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C; 0 °C → rt; overnight, rt
Reference
Quinolone Carboxylic Acids as a Novel Monoketo Acid Class of Human Immunodeficiency Virus Type 1 Integrase Inhibitors
Sato, Motohide; Kawakami, Hiroshi; Motomura, Takahisa; Aramaki, Hisateru; Matsuda, Takashi; et al, Journal of Medicinal Chemistry, 2009, 52(15), 4869-4882

Production Method 3

Reaction Conditions
Reference
Vascular endothelial nitric oxide production promoters and/or nitric oxide synthetase activators containing N-phenethylnicotinamides, their uses for treatment of peripheral artery occlusion, central nervous disorders, etc., and pharmaceutical compositions containing them
, Japan, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of phenethylnicotinamide compounds as nitrogen monoxide production accelerators and/or endothelial nitric oxide synthase activators
, World Intellectual Property Organization, , ,

(2-Chloro-3-fluorophenyl)methanol Raw materials

(2-Chloro-3-fluorophenyl)methanol Preparation Products

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